Cas no 26865-08-7 (1-Piperazinecarbodithioicacid, 2,4,5-trimethyl-)

• Product Name: 1-Piperazinecarbodithioicacid, 2,4,5-trimethyl-
• CAS No: 26865-08-7
• MF: C₈H₁₆N₂S₂
• MW: 204.356039047241
• CID: 273964
• PubChem ID: 213685
• Update Time: 2025-04-19

1-Piperazinecarbodithioicacid, 2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbodithioicacid, 2,4,5-trimethyl-
• 2,4,5-trimethylpiperazine-1-carbodithioic acid
• BRN 0511111
• 26865-08-7
• 5-23-03-00308 (Beilstein Handbook Reference)
• 2,4,5-Trimethyl-1-piperazinecarbodithioic acid
• DTXSID80949665
• 1-Piperazinecarbodithioic acid, 2,4,5-trimethyl-

• Inchi： 1S/C8H16N2S2/c1-6-5-10(8(11)12)7(2)4-9(6)3/h6-7H,4-5H2,1-3H3,(H,11,12)
• InChI Key： LGBYSCYDRCGDMF-UHFFFAOYSA-N
• SMILES： SC(N1CC(C)N(C)CC1C)=S

Computed Properties

• Exact Mass: 204.07568
• Monoisotopic Mass: 204.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 254.8°Cat760mmHg
• Flash Point: 107.9°C
• Refractive Index: 1.554
• PSA: 6.48